Cas no 63969-06-2 (Benzamide, N-(4-amino-2,5-dimethoxyphenyl)-4-methyl-)

• Product name: Benzamide, N-(4-amino-2,5-dimethoxyphenyl)-4-methyl-
• CAS No: 63969-06-2
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 1664068
• PubChem ID: 23464329

Benzamide, N-(4-amino-2,5-dimethoxyphenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-amino-2,5-dimethoxyphenyl)-4-methyl-
• SCHEMBL11309864
• DTXSID201233389
• 63969-06-2
• N-(4-amino-2,5-dimethoxyphenyl)-4-methylbenzamide

• Inchi： InChI=1S/C16H18N2O3/c1-10-4-6-11(7-5-10)16(19)18-13-9-14(20-2)12(17)8-15(13)21-3/h4-9H,17H2,1-3H3,(H,18,19)
• InChI Key： IQLUKBBPRYHPOJ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)NC2=C(C=C(C(=C2)OC)N)OC

Computed Properties

• Exact Mass: 286.13184
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58